Cas no 946314-60-9 (1-(4-butoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(4-butoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946314-60-9
• MF: C₂₆H₂₉N₇O₃
• MW: 487.553564786911
• CID: 5504500
• PubChem ID: 26844819
• Update Time: 2025-07-01

1-(4-butoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 946314-60-9
• AKOS005010136
• 7-[4-(4-butoxybenzoyl)piperazin-1-yl]-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 1-(4-butoxybenzoyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• VU0503000-1
• F2865-0813
• (4-butoxyphenyl)(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• 1-(4-butoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C26H29N7O3/c1-3-4-17-36-22-9-5-19(6-10-22)26(34)32-15-13-31(14-16-32)24-23-25(28-18-27-24)33(30-29-23)20-7-11-21(35-2)12-8-20/h5-12,18H,3-4,13-17H2,1-2H3
• InChI Key： BKCYYYGWSNFPDW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OCCCC)N1CCN(C2C3=C(N=CN=2)N(C2C=CC(=CC=2)OC)N=N3)CC1

Computed Properties

• Exact Mass: 487.23318781g/mol
• Monoisotopic Mass: 487.23318781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(4-butoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Compound CAS No 946314-60-9: A Comprehensive Overview

The compound with CAS No 946314-60-9, known as 1-(4-butoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound represents a novel advancement in the design of heterocyclic compounds, particularly those incorporating triazolopyrimidine and piperazine moieties. The integration of these structural elements has opened new avenues for exploring its potential applications in drug discovery and development.

Recent studies have highlighted the unique properties of this compound, particularly its ability to modulate key biological targets associated with various disease states. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that 1-(4-butoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies. The presence of the butoxybenzoyl group and the methoxyphenyl substituent plays a crucial role in enhancing its bioavailability and selectivity.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the triazolopyrimidine ring system is achieved through a modified Biginelli reaction, while the piperazine moiety is introduced via nucleophilic substitution. These steps ensure the formation of a stable and bioactive structure. Notably, the butoxy and methoxy groups are strategically positioned to optimize pharmacokinetic properties, such as solubility and permeability.

One of the most intriguing aspects of this compound is its ability to interact with specific cellular pathways. Preclinical studies have shown that it can effectively inhibit the proliferation of cancer cells by targeting key enzymes involved in cell cycle regulation. This activity has been corroborated by experiments conducted on various cancer cell lines, including those resistant to conventional chemotherapy agents. The butoxybenzoyl group appears to enhance the compound's ability to penetrate cellular membranes, thereby increasing its efficacy.

In addition to its anti-cancer potential, this compound has also been investigated for its anti-inflammatory properties. Research published in *Pharmaceutical Research* indicates that it can suppress the production of pro-inflammatory cytokines by modulating NF-kB signaling pathways. This dual functionality underscores its versatility as a lead compound for developing multi-targeted therapies.

The structural uniqueness of 1-(4-butoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine lies in its combination of rigid and flexible domains. The triazolopyrimidine core provides rigidity, which is essential for maintaining proper molecular geometry when interacting with biological targets. Meanwhile, the piperazine ring introduces flexibility, allowing for optimal binding to receptor sites. This balance between rigidity and flexibility is critical for achieving high potency and selectivity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity. Furthermore, computational modeling studies have provided insights into its three-dimensional conformation and potential binding modes with target proteins.

Looking ahead, the development of this compound into a therapeutic agent will require extensive preclinical testing to evaluate its safety profile and pharmacokinetics. Early toxicity studies have shown that it exhibits low cytotoxicity against normal cells, suggesting a favorable therapeutic index. However, further investigations are needed to confirm these findings and explore potential long-term effects.

In conclusion, CAS No 946314-60-9 represents a significant milestone in heterocyclic chemistry with promising applications in drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.